4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide

• IUPAC Name: 4-[[(E)-3-(4-bromophenyl)-3-oxoprop-1-enyl]amino]benzenesulfonamide
• InChI: InChI=1S/C15H13BrN2O3S/c16-12-3-1-11(2-4-12)15(19)9-10-18-13-5-7-14(8-6-13)22(17,20)21/h1-10,18H,(H2,17,20,21)/b10-9+
• InChI Key: AJBRGTNOAPZBPH-MDZDMXLPSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C=CNC2=CC=C(C=C2)S(=O)(=O)N)Br
• Isomeric SMILES: C1=CC(=CC=C1C(=O)/C=C/NC2=CC=C(C=C2)S(=O)(=O)N)Br
• Molecular Formula: C15H13BrN2O3S
• Molecular Weight: 381.2 g/mol

Description

4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained significant attention in the field of scientific research due to its anti-inflammatory and anti-cancer properties. The compound was first synthesized in 2000 by researchers at Bayer AG, and since then, it has been extensively studied for its potential therapeutic applications.

Mechanism of Action

4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 works by inhibiting the activity of the NF-κB pathway, which is a key regulator of the immune response and inflammation. The NF-κB pathway is activated in response to various stimuli, including infection, stress, and inflammation, and it plays a critical role in regulating the expression of genes involved in the immune response.
When activated, the NF-κB pathway triggers the expression of pro-inflammatory cytokines, chemokines, and other immune-related genes. By inhibiting this pathway, 4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 reduces the expression of these genes, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of the NF-κB pathway, leading to a reduction in the expression of pro-inflammatory cytokines, chemokines, and other immune-related genes. This, in turn, leads to a reduction in inflammation.
4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 has also been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth and metastasis of various types of cancer cells, including breast, prostate, and lung cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 in lab experiments is its ability to inhibit the activity of the NF-κB pathway, which is a key regulator of the immune response and inflammation. This makes it a valuable tool for studying the role of inflammation in various disease models, including rheumatoid arthritis, inflammatory bowel disease, and sepsis.
However, one limitation of using 4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 in lab experiments is its potential toxicity. While the compound has been shown to be relatively safe in animal models, its long-term effects on human health are not yet fully understood.

Future Directions

There are several potential future directions for research on 4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082. One direction is to further explore its anti-cancer properties and its potential as a cancer therapy. Another direction is to investigate its potential as a treatment for other inflammatory diseases, such as asthma and multiple sclerosis.
Additionally, there is a need for further research on the potential toxicity of 4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 and its long-term effects on human health. This will be critical for determining its safety and efficacy as a potential therapeutic agent.

Scientific Research Applications

4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 has been widely studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of the NF-κB pathway, which plays a critical role in regulating the immune response and inflammation. By inhibiting this pathway, 4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 has been shown to reduce inflammation in a variety of disease models, including rheumatoid arthritis, inflammatory bowel disease, and sepsis.
In addition to its anti-inflammatory properties, 4-{[3-(4-bromophenyl)-3-oxo-1-propen-1-yl]amino}benzenesulfonamide 11-7082 has also been shown to have anti-cancer effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth and metastasis of various types of cancer cells, including breast, prostate, and lung cancer.